N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-propoxybenzamide

• IUPAC Name: N-[(3,5-dichlorophenyl)carbamothioyl]-4-propoxybenzamide
• InChI: InChI=1S/C17H16Cl2N2O2S/c1-2-7-23-15-5-3-11(4-6-15)16(22)21-17(24)20-14-9-12(18)8-13(19)10-14/h3-6,8-10H,2,7H2,1H3,(H2,20,21,22,24)
• InChI Key: XUKZXYICKPFHFJ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C17H16Cl2N2O2S
• Molecular Weight: 383.3 g/mol

Description

N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-propoxybenzamide, commonly known as D4476, is a small molecule inhibitor that has been widely used in scientific research for its ability to inhibit the activity of casein kinase 1 (CK1). CK1 is a serine/threonine protein kinase that plays a crucial role in various cellular processes, including cell division, DNA repair, and circadian rhythm regulation.

Mechanism of Action

The mechanism of action of D4476 involves the inhibition of N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-propoxybenzamide activity by binding to the ATP-binding site of the enzyme. This leads to the disruption of the phosphorylation of N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-propoxybenzamide substrates, resulting in downstream effects on various cellular processes. D4476 has been shown to inhibit the phosphorylation of various N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-propoxybenzamide substrates, including β-catenin, PERIOD2, and p53.
Biochemical and Physiological Effects:
D4476 has been shown to have various biochemical and physiological effects. Inhibition of N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-propoxybenzamide activity by D4476 has been shown to result in the stabilization of β-catenin, a key protein in the Wnt signaling pathway. This leads to downstream effects on cell proliferation and differentiation. D4476 has also been shown to affect the circadian rhythm by inhibiting the phosphorylation of PERIOD2, a key protein in the circadian clock machinery. In addition, D4476 has been shown to induce apoptosis in cancer cells by inhibiting the phosphorylation of p53.

Advantages and Limitations for Lab Experiments

D4476 has several advantages for lab experiments. It is a potent and selective inhibitor of N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-propoxybenzamide isoforms, making it an ideal tool compound for studying the role of N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-propoxybenzamide in various cellular processes. It is also cell-permeable, allowing for easy administration to cells or animals. However, D4476 has some limitations. It has low solubility in water, requiring the use of organic solvents for administration. It also has low stability in solution, making it necessary to prepare fresh solutions for each experiment.

Future Directions

There are several future directions for the use of D4476 in scientific research. One potential direction is the development of novel N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-propoxybenzamide inhibitors with improved pharmacokinetic properties. Another potential direction is the study of the role of N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-propoxybenzamide isoforms in other diseases, such as diabetes and cardiovascular disease. In addition, D4476 could be used in combination with other compounds to develop new therapeutic strategies for cancer and other diseases. Overall, D4476 has proven to be a valuable tool compound in scientific research, and its potential for future applications is promising.

Scientific Research Applications

D4476 has been extensively used as a tool compound in various scientific research studies. It has been shown to inhibit the activity of N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-propoxybenzamide isoforms, including N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-propoxybenzamideα, N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-propoxybenzamideδ, and N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-propoxybenzamideε, both in vitro and in vivo. N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-propoxybenzamide isoforms have been implicated in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Therefore, D4476 has been used to study the role of N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-propoxybenzamide isoforms in these diseases and to develop potential therapeutic strategies.